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Compound of Interest

Compound Name: Herbimycin B

CAS No.: 76207-83-5

Cat. No.: B1232776 Get Quote

CAS: 76207-83-5 | Class: Benzoquinone Ansamycin | Target: Hsp90 / Src Kinase[1][2][3][4]

Executive Summary & Risk Context
Herbimycin B is a potent benzoquinone ansamycin antibiotic and a selective inhibitor of Heat

Shock Protein 90 (Hsp90).[4] Unlike standard laboratory reagents, Herbimycin B functions by

destabilizing client proteins (e.g., v-Src, Bcr-Abl, Raf) involved in oncogenic signaling, leading

to their proteasomal degradation.[2][4]

The Safety Imperative: Because Herbimycin B is designed to disrupt fundamental cell survival

mechanisms (protein folding and stability), it possesses inherent cytotoxicity.[4] While less

herbicidal than its analog Herbimycin A, it remains a potent bioactive agent.[2][4] It must be

handled as a suspected carcinogen and reproductive toxin. The primary risks are inhalation of

lyophilized powder during reconstitution and dermal absorption of DMSO-solvated stocks.

Hazard Identification & GHS Classification
Note: As a specialized research compound, full GHS data may be limited.[2][4] The following

classification adopts a "Precautionary Principle" based on the structural analog Herbimycin A

and Geldanamycin.
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Hazard Category GHS Code Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2][4]

Skin Irritation H315 Causes skin irritation.[1][2]

Eye Irritation H319
Causes serious eye irritation.

[1][2]

Carcinogenicity H351

Suspected of causing cancer

(based on ansamycin class

data).[1]

Reproductive Toxicity H361
Suspected of damaging fertility

or the unborn child.[1]

Personal Protective Equipment (PPE) Matrix
Effective protection relies on a redundant barrier system.[4] Do not rely on a single layer of

protection when handling cytotoxic Hsp90 inhibitors.
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PPE Component Specification Operational Logic

Hand Protection

Double Gloving (Nitrile)[1][2]

[4]• Inner: 4-5 mil Nitrile (Bright

color)[2][4]• Outer: 5-8 mil

Nitrile (Extended cuff)

Permeation Defense: DMSO

(the primary solvent)

permeates latex rapidly,

carrying the toxin into the

bloodstream.[2][4] Nitrile offers

superior resistance. The "color

indicator" method (bright inner

glove) reveals breaches

immediately.

Respiratory

Engineering Control

Primary:Class II, Type A2

Biological Safety Cabinet

(BSC).PPE Secondary: N95 or

P100 Respirator (only if BSC

unavailable).[1][4]

Aerosol Containment:

Lyophilized Herbimycin B is

light and electrostatic.[1]

Opening vials outside a BSC

risks inhalation of micro-

particles.

Eye/Face
Chemical Splash Goggles

(ANSI Z87.[1]1)

Mucosal Protection: Safety

glasses with side shields are

insufficient for liquid splashes

involving DMSO/Methanol,

which can track around

frames.[1][2][4]

Body
Tyvek® Lab Coat (Closed

front, elastic cuffs)

Particulate Barrier: Cotton lab

coats absorb liquids.[1][2][4]

Tyvek repels splashes and

prevents powder embedding in

fabric fibers.

Operational Protocols
4.1. Safe Reconstitution (Powder to Solution)
Objective: Convert the lyophilized solid (high inhalation risk) to a stable liquid stock (high

absorption risk) without exposure.
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Reagents: Anhydrous DMSO or Methanol (Herbimycin B is soluble in DMSO >10 mg/mL).[4]

Protocol:

Equilibration: Allow the vial to warm to room temperature before opening to prevent

condensation, which can degrade the hygroscopic compound.

Pressure Equalization: Insert a small gauge needle (e.g., 25G) vented with a 0.2 µm

hydrophobic filter to relieve the vacuum often present in manufacturer vials.[4]

Solvent Addition: Slowly inject the solvent (DMSO) down the side of the vial wall.

Dissolution: Do not vortex vigorously. Swirl gently or invert to dissolve. Vigorous vortexing

creates aerosols that coat the cap's interior.

Aliquot: Immediately dispense into single-use, amber glass vials with Teflon-lined caps. Avoid

plastic tubes for long-term storage if using high-concentration DMSO.[2][4]

Figure 1: Safe Reconstitution Workflow for Herbimycin B
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4.2. In Vitro & In Vivo Application
Cell Culture: When treating cells, dilute the DMSO stock into media before adding to the

plate if possible. Final DMSO concentration should be <0.5% to avoid solvent toxicity

masking the Hsp90 effect.

Animal Injection: Herbimycin B is often administered IP or IV.

Caution: Use Luer-Lock syringes to prevent needle detachment under pressure.[2][4]

Restraint: Ensure animals are fully restrained. Accidental needlestick with this compound

delivers a cytotoxic load directly into the tissue.
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Emergency Response & Disposal
5.1. Spill Management

Powder Spill: Cover with wet paper towels (to prevent dust) then wipe up.[4] Do not dry

sweep.

Liquid Spill (DMSO): Cover with absorbent pads.[4] Clean area with 10% bleach followed by

70% ethanol. The bleach oxidizes the compound, aiding inactivation.

5.2. Waste Disposal Decision Tree
Herbimycin B must never be disposed of down the drain. It acts as an environmental toxin

(herbicidal and antimicrobial).[4]

Figure 2: Cytotoxic Waste Disposal Streams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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